N-Isopropyl-4-nitrobenzamide
Cat. No. B1604696
Key on ui cas rn:
38681-76-4
M. Wt: 208.21 g/mol
InChI Key: YQLNAYKZWIVHIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][CH:2]([CH3:3])[NH2:4].[CH3:20][C:21](=[O:22])[CH3:23].[N+:7](=[O:8])([O-:9])[c:10]1[cH:11][cH:12][c:13]([C:14](=[O:15])[Cl:16])[cH:17][cH:18]1.[Na+:6].[OH-:5].[OH2:19]>>[CH3:1][CH:2]([CH3:3])[NH:4][C:14]([c:13]1[cH:12][cH:11][c:10]([N+:7](=[O:8])[O-:9])[cH:18][cH:17]1)=[O:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(C)N
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)c1ccc([N+](=O)[O-])cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)NC(=O)c1ccc([N+](=O)[O-])cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
